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Introduction

Tamra-peg4-cooh is a versatile fluorescent probe that combines the bright and photostable
tetramethylrhodamine (TAMRA) fluorophore with a polyethylene glycol (PEG) linker terminating
in a carboxylic acid group. This design makes it an ideal candidate for labeling biomolecules in
a variety of fluorescence microscopy applications. The PEG linker enhances solubility and
reduces steric hindrance, while the terminal carboxylic acid allows for straightforward covalent
conjugation to primary amines on proteins, peptides, and modified oligonucleotides. These
application notes provide detailed protocols and quantitative data for the use of Tamra-peg4-
cooh in immunofluorescence, fluorescence in situ hybridization (FISH), and live-cell imaging.

Quantitative Data

The photophysical properties of the TAMRA fluorophore are summarized in the table below.
These properties make it a robust choice for various fluorescence microscopy techniques,
including confocal microscopy and Forster Resonance Energy Transfer (FRET) studies, where
it can act as an acceptor for fluorophores like fluorescein (FAM).[1][2]
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Property Value Reference
Excitation Maximum (Aex) ~541-555 nm [1103114]
Emission Maximum (Aem) ~567-580 nm [1103114]
Molar Extinction Coefficient (g) 84,000 - 95,000 M~tcm—t [31[4]
Quantum Yield (®) ~0.1 [31[4]
Recommended Laser Line 532 nm or 546 nm [5]

o Insensitive under physiological
pH Sensitivity B [6]
conditions

Photostability Good (217118l

Experimental Protocols
Bioconjugation of Tamra-peg4-cooh to Primary Amines

This protocol describes the conjugation of Tamra-peg4-cooh to a primary amine-containing
biomolecule, such as an antibody or an amine-modified oligonucleotide, using EDC/NHS
chemistry.

Materials:

o Tamra-peg4-cooh

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

¢ N-hydroxysuccinimide (NHS)

e Amine-containing biomolecule (e.g., antibody, oligonucleotide)

 Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0
e Coupling Buffer: 1X Phosphate Buffered Saline (PBS), pH 7.2-7.5

¢ Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M hydroxylamine, pH 8.5
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e Desalting column

Procedure:

» Activation of Tamra-peg4-cooh:

o Dissolve Tamra-peg4-cooh in Activation Buffer to a final concentration of 10 mM.

o Add a 1.5-fold molar excess of EDC and a 3-fold molar excess of NHS to the Tamra-
peg4-cooh solution.

o Incubate for 15-30 minutes at room temperature to activate the carboxylic acid group.

e Conjugation to Biomolecule:

o Dissolve the amine-containing biomolecule in Coupling Buffer.

o Immediately add the activated Tamra-peg4-cooh solution to the biomolecule solution. A
10-20 fold molar excess of the activated dye to the biomolecule is a good starting point for
optimization.

o Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from
light.

e Quenching of Reaction:

o Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

o Incubate for 30 minutes at room temperature to quench any unreacted NHS-ester groups.

 Purification of the Conjugate:

o Remove excess, unconjugated dye and reaction byproducts by passing the reaction
mixture through a desalting column equilibrated with an appropriate storage buffer (e.g.,
PBS).

o Collect the fractions containing the labeled biomolecule.
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e Characterization (Optional but Recommended):

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for protein) and ~555 nm (for TAMRA).

Immunofluorescence (IF) Staining

This protocol is for the immunofluorescent staining of fixed cells using a primary antibody
conjugated with Tamra-peg4-cooh.

Materials:

Tamra-peg4-cooh conjugated primary antibody

e Cells grown on coverslips

e 1X Phosphate Buffered Saline (PBS)

 Fixation Solution: 4% paraformaldehyde in PBS

o Permeabilization Buffer: 0.1-0.5% Triton X-100 in PBS

o Blocking Buffer: 1X PBS with 5% normal serum (from the same species as the secondary
antibody, if used) and 0.3% Triton X-100.[2]

Mounting medium with DAPI

Procedure:

o Cell Fixation:

o Wash cells twice with PBS.

o Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[9]
o Rinse the cells three times with PBS for 5 minutes each.

e Permeabilization:
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o Incubate the cells with Permeabilization Buffer for 10 minutes.[9] This step is necessary for
intracellular targets.

o Rinse the cells twice with PBS for 5 minutes each.

e Blocking:

o Incubate the cells with Blocking Buffer for 60 minutes at room temperature to reduce non-
specific antibody binding.[2]

e Primary Antibody Incubation:

o Dilute the Tamra-peg4-cooh conjugated primary antibody in the blocking buffer to the
desired concentration.

o Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or
overnight at 4°C, protected from light.

e Washing:
o Rinse the cells three times with PBS for 5 minutes each, protected from light.
e Mounting:

o Mount the coverslips onto microscope slides using a mounting medium containing DAPI
for nuclear counterstaining.

o Seal the coverslips and allow the mounting medium to cure.
e Imaging:

o Visualize the samples using a fluorescence microscope with appropriate filters for DAPI
and TAMRA.

Fluorescence In Situ Hybridization (FISH)

This protocol outlines the use of an oligonucleotide probe labeled with Tamra-peg4-cooh for
FISH.
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Materials:

Tamra-peg4-cooh conjugated oligonucleotide probe
o Prepared slides with fixed cells or tissue sections
e 2X SSC (Saline-Sodium Citrate) buffer
o Denaturation Solution: 70% formamide in 2X SSC
o Hybridization Buffer
« Wash Buffers (e.g., 0.4X SSC/0.3% NP-40, 2X SSC/0.1% NP-40)[8]
e Mounting medium with DAPI
Procedure:
e Probe Preparation:
o Dilute the Tamra-peg4-cooh conjugated oligonucleotide probe in the hybridization buffer.
o Sample and Probe Denaturation:

o Denature the cellular DNA by immersing the slides in the Denaturation Solution at 70-75°C
for 5-10 minutes.[4]

o Dehydrate the slides through a series of ethanol washes (e.g., 70%, 85%, 100%) and air
dry.[8]

o Denature the probe mixture by heating at 75-80°C for 5-10 minutes, then immediately
place on ice.

» Hybridization:
o Apply the denatured probe mixture to the denatured slide.

o Cover with a coverslip and seal to prevent evaporation.
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o Incubate in a humidified chamber at 37°C overnight.[1]

o Post-Hybridization Washes:
o Carefully remove the coverslip.

o Wash the slides in a stringent wash buffer (e.g., 0.4X SSC/0.3% NP-40) at an elevated
temperature (e.g., 72°C) to remove non-specifically bound probes.[8]

o Perform subsequent washes in less stringent buffers (e.g., 2X SSC/0.1% NP-40) at room
temperature.[8]

« Counterstaining and Mounting:

o Counterstain the nuclei with DAPI.

o Mount a coverslip using an appropriate mounting medium.
e Imaging:

o Visualize the hybridization signals using a fluorescence microscope equipped with filters
for DAPI and TAMRA.

Live-Cell Imaging

This protocol provides a general guideline for live-cell imaging using a Tamra-peg4-cooh
labeled probe (e.g., an antibody targeting a cell surface receptor).

Materials:

Tamra-peg4-cooh conjugated probe (e.g., antibody)

Live cells cultured in an imaging-compatible dish (e.g., glass-bottom dish)

Live-Cell Imaging Solution or appropriate cell culture medium buffered with HEPES

On-stage incubator for temperature, humidity, and CO2 control

Procedure:
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e Cell Preparation:
o Culture cells to the desired confluency in an imaging dish.

e Labeling:
o Dilute the Tamra-peg4-cooh conjugated probe in pre-warmed Live-Cell Imaging Solution.
o Replace the culture medium with the labeling solution.

o Incubate the cells for a predetermined time (e.g., 15-60 minutes) at 37°C in a CO2
incubator. The optimal time and concentration should be determined empirically.

e Washing:

o Gently wash the cells two to three times with pre-warmed Live-Cell Imaging Solution to
remove unbound probes and reduce background fluorescence.

e Imaging:
o Place the imaging dish on the microscope stage within the on-stage incubator.
o Allow the cells to equilibrate before starting image acquisition.

o Use the lowest possible excitation light intensity and exposure time to minimize
phototoxicity and photobleaching, especially for time-lapse experiments.[10]

Visualizations
Experimental Workflow for Bioconjugation
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Caption: Workflow for conjugating Tamra-peg4-cooh to a biomolecule.
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Caption: Step-by-step workflow for immunofluorescence staining.

ERK Signaling Pathway Studied by FRET

The ERK signaling pathway is a crucial regulator of cell proliferation, differentiation, and
survival.[3] FRET-based biosensors can be used to visualize ERK activity in live cells.[3][7] A
common FRET pair is a cyan fluorescent protein (CFP) as the donor and a yellow fluorescent
protein (YFP) as the acceptor. However, TAMRA can also be used as a FRET acceptor. The
diagram below illustrates a simplified ERK signaling cascade and how a FRET-based sensor
could monitor ERK activity.
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Caption: Simplified ERK signaling pathway with a FRET biosensor for activity monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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